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3-bromo-1H-indole-2-carbaldehyde cytotoxicity
profile HEK293

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 3-bromo-1H-indole-2-carbaldehyde

CAS No.: 906440-21-9

Cat. No.: $S2931027

Cytotoxicity Data for Related Bromo-Indole
Compounds

The table below summarizes the cytotoxicity findings for several brominated indole derivatives tested on

HEK?293 cells. Please note that these are different, though structurally similar, compounds.

Compound Name /

Cytotoxicity in HEK293 cells (CCso) Key Structural Features
Structure

5-Bromometagenediindole 1Cso values ranged from 3.1 to 11.2 pM on ~ Brominated bisindole

B [1] various human cancer cell lines. Low alkaloid
cytotoxicity on noncancerous MCF10A
cells.
Indole-Imidazole Many showed cytotoxicity (CCso ~5-27 3-substituted-1H-imidazol-
Derivatives [2] [3] Hg/mL). The most active anti-MRSA 5-yl-1H-indole; some with
compounds (26 and 32) showed >32 halogen (Br, Cl)
pg/mL, indicating low cytotoxicity. [2] substitution

Experimental Protocol Context
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The data for the indole-imidazole derivatives was generated using a standard cytotoxicity assay [2]:

¢ Cell Line: HEK293 (human embryonic kidney cells)
e Assay Type: Cytotoxicity assay measuring the concentration at which 50% of cells are killed (CCso)
¢ Reference Controls: Tamoxifen was used as a positive control (ICso 9 pg/mL)

How to Proceed Without Direct Data

Since quantitative data for your exact compound is not available in the published literature, consider these

approaches to obtain the required information:

e Consult Chemical Suppliers: Commercial suppliers of 3-bromo-1H-indole-2-carbaldehyde may
have preliminary safety or toxicity data.

¢ Perform Experimental Testing: Conduct your own cytotoxicity screening using standard protocols
(e.g., MTT, MTS, or neutral red uptake assays) on HEK293 cells.

e Explore Computational Predictions: Use in silico tools and QSAR models to predict toxicity based
on the compound's structure, recognizing these are estimates that require experimental validation.

The experimental workflow for determining cytotoxicity can be summarized as follows:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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